Cas no 2098131-39-4 (2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide)
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS026722055
- F2198-2459
- 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide
- 2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethanimidamide
- 2098131-39-4
- 1H-Pyrazole-1-ethanimidamide, 5-methyl-3-(2-thienyl)-
-
- Inchi: 1S/C10H12N4S/c1-7-5-8(9-3-2-4-15-9)13-14(7)6-10(11)12/h2-5H,6H2,1H3,(H3,11,12)
- InChI Key: QBNUACZWXUGWBD-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C1C=C(C)N(CC(=N)N)N=1
Computed Properties
- Exact Mass: 220.07826757g/mol
- Monoisotopic Mass: 220.07826757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 95.9Ų
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 369.1±52.0 °C(Predicted)
- pka: 10.73±0.40(Predicted)
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M179631-100mg |
2-(5-methyl-3-(thiophen-2-yl)-1h-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M179631-500mg |
2-(5-methyl-3-(thiophen-2-yl)-1h-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M179631-1g |
2-(5-methyl-3-(thiophen-2-yl)-1h-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 1g |
$ 660.00 | 2022-06-04 | ||
| Life Chemicals | F2198-2459-0.25g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
| Life Chemicals | F2198-2459-0.5g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
| Life Chemicals | F2198-2459-1g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
| Life Chemicals | F2198-2459-2.5g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
| Life Chemicals | F2198-2459-5g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
| Life Chemicals | F2198-2459-10g |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide |
2098131-39-4 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide
Research Briefing on 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide (CAS: 2098131-39-4)
In recent years, the compound 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide (CAS: 2098131-39-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-thiophene hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.
Recent studies have focused on the synthesis and optimization of 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide, with particular emphasis on its role as a precursor in the development of novel kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the structural features of this compound—such as the acetimidamide moiety—suggest a high affinity for ATP-binding sites in kinase domains. Computational docking studies and in vitro assays have demonstrated its inhibitory effects on specific kinases, including those implicated in cancer cell proliferation.
Beyond its kinase inhibitory properties, research has also explored the compound's potential as an antimicrobial agent. Preliminary data indicate that 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide exhibits activity against Gram-positive bacteria, possibly due to its ability to disrupt cell wall synthesis or interfere with bacterial enzymatic pathways. These findings are particularly relevant in the context of rising antibiotic resistance, positioning this compound as a candidate for further development in antimicrobial therapeutics.
Pharmacokinetic studies of 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability. Researchers are investigating structural modifications to enhance its bioavailability and reduce potential off-target effects. Recent advancements in prodrug formulations and nano-delivery systems have shown promise in addressing these limitations, paving the way for future preclinical evaluations.
In conclusion, 2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its value in drug discovery. Ongoing research aims to refine its pharmacological properties and explore its efficacy in disease models, with the ultimate goal of advancing it into clinical trials. This compound exemplifies the intersection of chemical innovation and biological application, offering new avenues for addressing unmet medical needs.
2098131-39-4 (2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)acetimidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)